ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[butyl-(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H21ClN2O3S/c1-4-6-11-21(16(22)13-9-7-8-10-14(13)19)18-20-12(3)15(25-18)17(23)24-5-2/h7-10H,4-6,11H2,1-3H3
• InChI Key: OXYKLIXAHJNHLW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=NC(=C(S1)C(=O)OCC)C)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol

Description

Ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate, also known as CTB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTB is a thiazole derivative that has a unique chemical structure, which makes it a promising candidate for drug development, as well as other scientific research applications.

Mechanism of Action

The mechanism of action of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to inhibit the activity of heat shock protein 90 (HSP90), which is a protein that plays a role in the folding and stabilization of other proteins.
Biochemical and Physiological Effects:
ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to have various biochemical and physiological effects. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to induce apoptosis, which is a process of programmed cell death that is important for the maintenance of tissue homeostasis. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been shown to inhibit cell proliferation, which is important in the context of cancer treatment. Additionally, ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to induce autophagy, which is a process of cellular self-digestion that is important for the removal of damaged or dysfunctional cellular components.

Advantages and Limitations for Lab Experiments

Ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has several advantages for lab experiments. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is relatively easy to synthesize, and it is stable under a wide range of conditions. Additionally, ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to be effective at low concentrations, which makes it a cost-effective option for lab experiments. However, there are also limitations to the use of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in lab experiments. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has low solubility in water, which can make it difficult to work with. Additionally, ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has not been extensively studied in vivo, which limits its potential applications in animal studies.

Future Directions

There are several future directions for the study of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate. One potential direction is the development of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate-based fluorescent sensors for the detection of metal ions. Another potential direction is the study of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate and its potential applications in various scientific research fields.

Scientific Research Applications

Ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate is in drug development. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been shown to have anticancer properties, and it has been studied as a potential candidate for the treatment of various types of cancer. ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has also been studied for its potential use as an antifungal and antibacterial agent. Additionally, ethyl 2-[butyl(2-chlorobenzoyl)amino]-4-methyl-1,3-thiazole-5-carboxylate has been studied for its potential use in the development of fluorescent sensors for the detection of metal ions.